Cas no 1859642-86-6 (Benzaldehyde, 2-[3-(dimethylamino)-1-azetidinyl]-)

• Product Name: Benzaldehyde, 2-[3-(dimethylamino)-1-azetidinyl]-
• CAS No: 1859642-86-6
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6026719
• PubChem ID: 130759205
• Update Time: 2025-10-30

Benzaldehyde, 2-[3-(dimethylamino)-1-azetidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-[3-(dimethylamino)-1-azetidinyl]-
• EN300-725728
• 1859642-86-6
• 2-[3-(Dimethylamino)azetidin-1-yl]benzaldehyde

• Inchi： 1S/C12H16N2O/c1-13(2)11-7-14(8-11)12-6-4-3-5-10(12)9-15/h3-6,9,11H,7-8H2,1-2H3
• InChI Key： KZYDVSXILFFSHH-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1N1CC(N(C)C)C1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 333.2±37.0 °C(Predicted)
• pka: 8.46±0.20(Predicted)

Additional information on Benzaldehyde, 2-[3-(dimethylamino)-1-azetidinyl]-

Benzaldehyde, 2-[3-(dimethylamino)-1-azetidinyl]: A Comprehensive Overview

Benzaldehyde, 2-[3-(dimethylamino)-1-azetidinyl], also known by its CAS registry number 1859642-86-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a benzaldehyde moiety with a substituted azetidine ring. The azetidine ring, a four-membered cyclic amine, is further substituted with a dimethylamino group at the 3-position, adding complexity to its molecular architecture.

The synthesis of Benzaldehyde, 2-[3-(dimethylamino)-1-azetidinyl] involves a series of well-established organic reactions. Typically, the process begins with the preparation of the azetidine ring through either ring-closing metathesis or other cyclization techniques. The dimethylamino group is introduced via alkylation or substitution reactions, followed by coupling with the benzaldehyde moiety using appropriate coupling agents or catalysts. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible for large-scale production.

The structural uniqueness of this compound has led to its exploration in various applications. In pharmacology, Benzaldehyde, 2-[3-(dimethylamino)-1-azetidinyl] has been studied as a potential lead compound for drug development. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable candidate in medicinal chemistry. Recent studies have highlighted its potential as an inhibitor of certain kinases involved in cancer progression, suggesting its role in anti-cancer therapies.

In addition to its pharmacological applications, this compound has found utility in materials science. The azetidine ring's rigidity and the dimethylamino group's electron-donating properties make it suitable for use in polymer synthesis and as a building block for advanced materials. Researchers have explored its incorporation into polymeric networks to enhance mechanical properties and thermal stability.

From an environmental perspective, the ecological impact of Benzaldehyde, 2-[3-(dimethylamino)-1-azetidinyl] has been a topic of recent investigation. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that under controlled conditions, the compound exhibits moderate biodegradability; however, further research is required to fully understand its environmental fate and impact.

The latest research on this compound has also delved into its photochemical properties. Under UV light, Benzaldehyde, 2-[3-(dimethylamino)-1-azetidinyl] exhibits interesting photoreactivity, which could be harnessed for applications in photocatalysis and light-sensitive materials. This emerging area of study opens new avenues for exploiting the compound's unique electronic structure.

In conclusion, Benzaldehyde, 2-[3-(dimethylamino)-1-azetidinyl] (CAS No. 1859642-86-6) stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its structural complexity and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.